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Abstract

1-(2-Hydroxy-5-propylphenyl)ethanone is a valuable substituted acetophenone derivative
that serves as a versatile building block in organic synthesis. Its ortho-hydroxy and para-propy!
functionalities provide a unique scaffold for the construction of a variety of heterocyclic
compounds and other complex organic molecules. This document provides detailed application
notes and experimental protocols for the use of 1-(2-hydroxy-5-propylphenyl)ethanone in the
synthesis of biologically relevant compounds, with a primary focus on the synthesis of
chalcones and flavonoids.

Synthesis of Chalcones via Claisen-Schmidt
Condensation

The most prominent application of 1-(2-hydroxy-5-propylphenyl)ethanone is in the synthesis
of 2'-hydroxychalcones through the Claisen-Schmidt condensation reaction. This reaction
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involves the base-catalyzed condensation of the ketone with an appropriate aromatic aldehyde.
The resulting chalcones are important intermediates for the synthesis of flavonoids and other
biologically active molecules.[1][2][3][4][5]

General Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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